Cas no 306776-79-4 (5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic Acid (>85%))

5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic Acid (>85%) structure

306776-79-4 structure

Product Name:5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic Acid (>85%)

CAS No:306776-79-4

MF:C₃₅H₆₄N₄O₁₀

MW:700.903470993042

CID:4672470

Update Time:2024-11-04

5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic Acid (>85%) Chemical and Physical Properties

Names and Identifiers

- DOTA-GA(tBu)4
- 5-[(2-Methylpropan-2-yl)oxy]-5-oxo-4-[4,7,10-tris[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-1,4,7,10-tetrazacyclododec-1-yl]pentanoic acid
- 5-(tert-butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10- tetraazacyclododecan-1-yl)pentanoic Acid
- 5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic Acid (>85%)
- Inchi： 1S/C35H64N4O10/c1-32(2,3)46-28(42)23-36-15-17-37(24-29(43)47-33(4,5)6)19-21-39(26(13-14-27(40)41)31(45)49-35(10,11)12)22-20-38(18-16-36)25-30(44)48-34(7,8)9/h26H,13-25H2,1-12H3,(H,40,41)
- InChI Key： SUAUFMLRKFUOID-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(C(CCC(=O)O)N1CCN(CC(=O)OC(C)(C)C)CCN(CC(=O)OC(C)(C)C)CCN(CC(=O)OC(C)(C)C)CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 49
Rotatable Bond Count: 19
Complexity: 1060
Topological Polar Surface Area: 156

5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic Acid (>85%) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM397610-5g	5-[(2-methylpropan-2-yl)oxy]-5-oxo-4-[4,7,10-tris[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-1,4,7,10-tetrazacyclododec-1-yl]pentanoic acid	306776-79-4	95%+	5g	$3385	2022-06-11
Macrocyclics	B-264-100 mg	2-[1,4,7,10-Tetraazacyclododecane-4,7,10-tris(t-butyl acetate)]-pentanedioic acid-1t-butyl ester	306776-79-4	≥ 94%	100MG	$318.00	2021-12-30
Macrocyclics	B-264-500 mg	2-[1,4,7,10-Tetraazacyclododecane-4,7,10-tris(t-butyl acetate)]-pentanedioic acid-1t-butyl ester	306776-79-4	≥ 94%	500MG	$721.00	2021-12-30
Macrocyclics	B-264-1 g	2-[1,4,7,10-Tetraazacyclododecane-4,7,10-tris(t-butyl acetate)]-pentanedioic acid-1t-butyl ester	306776-79-4	≥ 94%	1g	$1,087.00	2021-12-30
XI AN KANG FU NUO Biotechnology Co., Ltd.	BDN-21-100mg	DOTAGA-(COOt-Bu)4	306776-79-4	>95.00%	100mg	¥840.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BDN-21-1g	DOTAGA-(COOt-Bu)4	306776-79-4	>95.00%	1g	¥2350.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BDN-21-500mg	DOTAGA-(COOt-Bu)4	306776-79-4	>95.00%	500mg	¥1840.0	2023-09-19
TRC	T117630-10mg	5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic Acid (>85%)	306776-79-4		10mg	$ 115.00	2023-09-06
TRC	T117630-25mg	5-(tert-butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic Acid	306776-79-4		25mg	$ 490.00	2022-06-02
TRC	T117630-100mg	5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic Acid (>85%)	306776-79-4		100mg	$ 919.00	2023-09-06